1-[(3,4-Dimethoxyphenyl)methyl]pyridin-1-ium bromide

• CAS No.: 62668-54-6
• Molecular Formula: C14H16BrNO2
• Molecular Weight: 310.19 g/mol
• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]pyridin-1-ium;bromide
• InChI: InChI=1S/C14H16NO2.BrH/c1-16-13-7-6-12(10-14(13)17-2)11-15-8-4-3-5-9-15;/h3-10H,11H2,1-2H3;1H/q+1;/p-1
• InChI Key: ZCRILDCECOLKQZ-UHFFFAOYSA-M
• Canonical SMILES: COC1=C(C=C(C=C1)C[N+]2=CC=CC=C2)OC.[Br-]

Description

1-[(3,4-Dimethoxyphenyl)methyl]pyridin-1-ium bromide is a chemical compound that belongs to the class of pyridinium salts It is characterized by the presence of a pyridinium ion substituted with a 3,4-dimethoxyphenylmethyl group

Preparation Methods

The synthesis of 1-[(3,4-Dimethoxyphenyl)methyl]pyridin-1-ium bromide typically involves the reaction of pyridine with 3,4-dimethoxybenzyl bromide. The reaction is carried out in an appropriate solvent, such as acetonitrile or ethanol, under reflux conditions. The product is then isolated by filtration and purified by recrystallization .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

1-[(3,4-Dimethoxyphenyl)methyl]pyridin-1-ium bromide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromide ion can be substituted with other nucleophiles, such as chloride or iodide, under appropriate conditions.

Common reagents and conditions used in these reactions include solvents like methanol, ethanol, and dichloromethane, as well as catalysts like palladium or platinum. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-[(3,4-Dimethoxyphenyl)methyl]pyridin-1-ium bromide has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other pyridinium salts and related compounds. It also serves as a reagent in various organic reactions.

Biology: The compound has been studied for its potential antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent. Its structure suggests it may interact with biological targets relevant to certain diseases.

Industry: The compound can be used in the development of new materials, such as ionic liquids and catalysts for chemical processes.

Mechanism of Action

The mechanism of action of 1-[(3,4-Dimethoxyphenyl)methyl]pyridin-1-ium bromide involves its interaction with molecular targets in biological systems. The compound can bind to specific enzymes or receptors, modulating their activity. For example, it may inhibit the growth of microorganisms by interfering with their metabolic pathways . The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

1-[(3,4-Dimethoxyphenyl)methyl]pyridin-1-ium bromide can be compared with other pyridinium salts, such as:

1-Methylpyridin-1-ium bromide: Similar in structure but lacks the 3,4-dimethoxyphenylmethyl group, which may affect its biological activity.

1-Benzylpyridin-1-ium bromide: Contains a benzyl group instead of the 3,4-dimethoxyphenylmethyl group, leading to different chemical and biological properties.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical reactivity and potential biological activity.